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Compound of Interest

Compound Name: KY19382

Cat. No.: B12414044

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides essential safety and logistical information for the small
molecule KY19382, a potent dual inhibitor of CXXC5-DVL and GSK3f3, with a focus on
operational and disposal plans.

KY19382 is utilized in research for its ability to activate Wnt/[3-catenin signaling, with
applications in studies related to metabolic diseases, bone regeneration, and hair growth.[1][2]
While it is shipped as a non-hazardous chemical for research purposes, adherence to proper
laboratory safety protocols is crucial.[2] This guide provides step-by-step procedures for the
safe handling and disposal of KY19382.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of KY19382 is fundamental to its
safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C17H11CI2N302[2][3]
Molecular Weight 360.19 g/mol [2][3]
CAS Number 2226664-93-1[1][2]
Appearance Solid powder[2][4]
Solubility 10 mM in DMSOJ[3][4]

St (Solid) -20°C for long term (months to years) or 0-4°C
orage (Soli
J for short term (days to weeks)[2]

-80°C for up to 6 months; -20°C forup to 1

Storage (In Solvent) th[1]
mon

Experimental Workflow for Handling KY19382

Proper handling of KY19382 from receipt to disposal is critical. The following workflow diagram
outlines the key steps for researchers.
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Figure 1. Experimental workflow for KY19382 from receipt to disposal.
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Proper Disposal Procedures for KY19382

While specific disposal instructions for KY19382 are not extensively detailed in publicly
available safety data sheets, general principles for the disposal of laboratory chemical waste
should be strictly followed. The overarching goal is to prevent environmental contamination and
ensure personnel safety.

Step 1: Segregation of Waste

e Solid Waste: Unused or expired KY19382 powder, as well as contaminated personal
protective equipment (PPE) such as gloves and weighing papers, should be collected in a
designated, sealed container. This container should be clearly labeled as "Hazardous
Chemical Waste" and should include the full chemical name "KY19382".

e Liquid Waste: Solutions containing KY19382, including stock solutions in DMSO and diluted
working solutions, should be collected in a separate, leak-proof container. This container
must also be clearly labeled as "Hazardous Chemical Waste" and specify the contents,
including KY19382 and any solvents (e.g., DMSO, cell culture media). Do not mix
incompatible waste streams.

o Sharps Waste: Needles, syringes, or other sharps contaminated with KY19382 should be
disposed of in a designated sharps container.

Step 2: Labeling and Storage of Waste
» All waste containers must be clearly and accurately labeled with their contents.

o Store waste containers in a designated, well-ventilated secondary containment area, away
from general laboratory traffic.

o Ensure waste containers are sealed to prevent spills or the release of vapors.
Step 3: Final Disposal
» Disposal of chemical waste must be handled by a certified hazardous waste disposal vendor.

» Follow your institution's specific procedures for arranging a waste pickup.
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e Do not dispose of KY19382, in either solid or liquid form, down the drain or in the regular
trash.

Signaling Pathway of KY19382

To provide context for its biological significance, the following diagram illustrates the Wnt/3-
catenin signaling pathway and the dual inhibitory action of KY19382.
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Figure 2. Mechanism of action of KY19382 in the Wnt/B-catenin signaling pathway.

Disclaimer: This document provides guidance based on publicly available information and
general laboratory safety principles. Always consult your institution's specific safety and
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disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most accurate and
comprehensive information. All procedures involving KY19382 should be performed by trained
personnel in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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